Cas no 2228238-39-7 (3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228238-39-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6574382
• PubChem ID: 165980587
• Update Time: 2025-06-22

3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228238-39-7
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1825447

• Inchi： 1S/C13H18O2/c1-13(2)10(11(13)12(14)15)9-6-7-3-4-8(9)5-7/h3-4,7-11H,5-6H2,1-2H3,(H,14,15)
• InChI Key： RXVPBWONWLLEEP-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

3-{Bicyclo[2.2.1]Hept-5-en-2-yl}-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 00000000) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its bicyclo[strong>bicyclo[strong>bicyclo[strong>bicyclo

The core structure of this compound consists of a bicyclo[strong>bicyclo system, which is a type of polycyclic hydrocarbon with two rings fused together in a specific arrangement. The presence of the cyclopropane ring further adds to the complexity and reactivity of the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent studies have highlighted the potential of 3-{bicyclo[strong>bicyclo-enyl} derivatives in drug design and development due to their unique pharmacokinetic properties and ability to interact with biological targets in novel ways.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and other transition-metal-catalyzed reactions.

The compound's stability under various conditions has been extensively studied, revealing its potential for use in high-performance materials and advanced chemical systems.

In conclusion, 3-{bicyclo[strong>bicyclo-enyl}-carboxylic acid represents a promising avenue for future research in organic chemistry and materials science.